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Compound of Interest

Compound Name: Pyriofenone-d9

Cat. No.: B15558245 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for

Pyriofenone-d9 was located. The following information is based on the available data for the

non-deuterated parent compound, Pyriofenone. The primary difference in the deuterated form

is its higher molecular weight. The toxicological and safety profiles are expected to be very

similar.

Introduction
Pyriofenone is a fungicide belonging to the aryl phenyl ketone chemical class.[1] It is primarily

utilized for the control of powdery mildew on a variety of crops, including cereals and

grapevines.[2][3] Its unique mode of action involves the disruption of the actin cytoskeleton in

fungal cells, which inhibits key stages of fungal development such as the formation of

appressoria and haustoria, as well as subsequent mycelial growth and sporulation.[1][4] This

novel mechanism of action places Pyriofenone in the Fungicide Resistance Action Committee

(FRAC) Group 50 and makes it a valuable tool in managing fungicide resistance, as it shows

no cross-resistance with existing fungicides.[1][5] Pyriofenone-d9 is a deuterated analog of

Pyriofenone, primarily used as an internal standard in analytical and research applications.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Pyriofenone.
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Property Value Reference

IUPAC Name

(5-chloro-2-methoxy-4-methyl-

3-pyridinyl)-(2,3,4-trimethoxy-

6-methylphenyl)methanone

[2]

CAS Registry No. 688046-61-9 [3]

Molecular Formula C18H20ClNO5 [2]

Molecular Weight 365.8 g/mol [3]

Appearance
White crystalline powder (at 20

°C)
[3]

Odor No discernible odor [3]

Melting Point 93-95 °C [6]

Vapor Pressure 1.9 x 10-6 Pa (at 25°C) [5]

Water Solubility 1.56 mg/L (at 20°C) [5]

Octanol/Water Partition

Coefficient (log KOW)
3.2 [6]

Relative Density 1.36 g/cm3 [6]

Toxicological Information
Pyriofenone exhibits low acute toxicity via oral, dermal, and inhalation routes of exposure.[7]

The primary target organs for toxicity are the liver, kidney, and cecum in animal studies.[7][8]
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Metric Value Species Reference

Acute Oral LD50 >2,000 mg/kg Rat [9]

Acute Dermal LD50 > 2,000 mg/kg Rabbit [9]

Acute Inhalation LC50 > 2.78 mg/L (4 hours) Rat [9]

Skin Irritation Non-irritating [9]

Eye Irritation
Practically non-

irritating
[9]

Skin Sensitization
Not a contact

sensitizer
[9]

Acceptable Daily

Intake (ADI)
0.07 mg/kg bw/day [2]

Acceptable Operator

Exposure Level

(AOEL)

0.15 mg/kg bw/day [2]

Chronic Reference

Dose (RfD)
0.091 mg/kg/day [2]

Carcinogenicity and Genotoxicity:

Pyriofenone is suspected of causing cancer (GHS Category 2).[2][10]

There is no evidence of mutagenic effects from in vivo and in vitro assays.[9]

Reproductive and Developmental Toxicity:

No effects on reproduction were observed at the highest doses tested in rats.[11]

Abortions were noted in rabbits at 300 mg/kg/day, which were associated with maternal

toxicity.[7][11]

Hazard Identification and Safety Precautions
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GHS Hazard Statements:

H351: Suspected of causing cancer.[2][10]

H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

P201 & P203: Obtain special instructions before use.[2][10]

P273: Avoid release to the environment.[2][10]

P280: Wear protective gloves, protective clothing, and eye protection.[2][10]

P308 + P313 & P318: IF exposed or concerned: Get medical advice/attention.[2][10]

P391: Collect spillage.[2][10]

P405: Store locked up.[2]

P501: Dispose of contents/container in accordance with local regulations.[2][10]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[8]

Wash thoroughly with soap and water after handling.[8]

Store in the original container in a secure, dry, and cool place, separate from other

pesticides, food, and feed.[8]

Experimental Protocols
In Vitro Mycelial Growth Inhibition Test
This assay determines the direct effect of Pyriofenone on fungal growth.[12]

Methodology:
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Preparation: Dissolve the active ingredient of Pyriofenone in a suitable solvent (e.g.,

acetone).[12]

Incorporation: Add the Pyriofenone solution to a molten agar growth medium, such as Potato

Dextrose Agar (PDA), to achieve a range of final concentrations.[12]

Inoculation: Place a small plug of actively growing mycelium from a pure fungal culture onto

the center of each agar plate.[12]

Incubation: Incubate the plates at the optimal temperature for the specific fungus in the dark.

[13]

Evaluation: Measure the diameter of the fungal colony at regular intervals. Calculate the

growth inhibition relative to a control plate containing only the solvent.[12] Determine the

EC50 value (the concentration that inhibits growth by 50%).[13]

Preparation Experiment Evaluation
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In Vitro Mycelial Growth Inhibition Workflow

In Vivo Pot Tests for Preventive and Curative Activity
These assays evaluate the fungicide's performance on a host plant.[12]

Methodology:

Plant Cultivation: Grow host plants (e.g., wheat or cucumber seedlings) in pots under

greenhouse conditions to a specified growth stage.[12]

Fungicide Application: Dilute a suspension concentrate (SC) formulation of Pyriofenone in

water, often with a surfactant, and spray it onto the plant foliage to ensure even coverage.
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[12]

Inoculation:

Preventive: Inoculate plants with a conidial suspension of the target pathogen (e.g.,

Podosphaera xanthii) after the fungicide application has dried.[12]

Curative: Inoculate plants with the pathogen first and then treat with Pyriofenone at

specific time points (e.g., 1, 2, or 3 days) after inoculation.[12]

Incubation: Incubate the treated and inoculated plants in a controlled environment (e.g.,

20°C with fluorescent light) for 7-11 days to allow for disease development.[12]

Assessment: Visually assess disease severity by determining the percentage of leaf area

covered by lesions or mycelium in the treated plants compared to an untreated control.[12]
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In Vivo Preventive and Curative Assay Workflow

Mechanism of Action
Pyriofenone's unique mode of action targets the fungal actin cytoskeleton.[4][5] It is

hypothesized that Pyriofenone induces the mislocalization of actin from the hyphal apex. This

disruption of the actin cytoskeleton interferes with the transport of vesicles containing materials

essential for cell wall synthesis to the growing tip of the fungal hyphae.[5] This leads to

abnormal swelling, branching, and eventual collapse of the hyphae, thereby inhibiting fungal

growth and infection.[5]
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Proposed Mechanism of Action for Pyriofenone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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